N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide

• IUPAC Name: N-[4-[(2-fluorophenyl)sulfamoyl]phenyl]piperidine-1-carboxamide
• InChI: InChI=1S/C18H20FN3O3S/c19-16-6-2-3-7-17(16)21-26(24,25)15-10-8-14(9-11-15)20-18(23)22-12-4-1-5-13-22/h2-3,6-11,21H,1,4-5,12-13H2,(H,20,23)
• InChI Key: XPWUNVLAYXSKKI-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=CC=C3F
• Molecular Formula: C18H20FN3O3S
• Molecular Weight: 377.4 g/mol

Description

N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide, also known as Compound X, is a chemical compound that has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide X has been studied for its potential applications in a variety of scientific fields, including neuroscience, pharmacology, and cancer research. In neuroscience, this compound X has been shown to have potential as a treatment for neuropathic pain and depression. In pharmacology, this compound X has been studied for its potential as a therapeutic agent for various diseases, including cancer and diabetes.

Mechanism of Action

N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide X works by inhibiting the activity of specific enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are involved in the regulation of gene expression, while CAs are involved in the regulation of pH in various tissues. By inhibiting these enzymes, this compound X can alter cellular processes and potentially have therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that this compound X can have a variety of biochemical and physiological effects. In cancer research, this compound X has been shown to induce apoptosis (cell death) in cancer cells. In diabetes research, this compound X has been shown to improve insulin sensitivity and reduce blood glucose levels. In neuroscience research, this compound X has been shown to have potential as a treatment for neuropathic pain and depression.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide X in lab experiments is its specificity for certain enzymes, which can allow for targeted effects. However, one limitation is that this compound X can have off-target effects, which can complicate the interpretation of results.

Future Directions

There are many potential future directions for research on N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide X. One area of interest is the development of more specific inhibitors of HDACs and CAs, which could potentially have fewer off-target effects. Another area of interest is the development of new therapeutic applications for this compound X, such as in the treatment of neurological disorders or metabolic diseases. Additionally, further studies are needed to fully understand the mechanisms of action and potential side effects of this compound X.

Synthesis Methods

N-(4-{[(2-fluorophenyl)amino]sulfonyl}phenyl)-1-piperidinecarboxamide X can be synthesized using a variety of methods. One common method involves the reaction of N-(4-aminophenyl)piperidine-4-carboxamide with 2-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using chromatography techniques.